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Compound of Interest

Compound Name:
Cholecystokinin octapeptide (1-4)

(desulfated)

CAS No.: 80790-40-5

Cat. No.: B1433927

Get Quote

Introduction & Translational Relevance
The Cholecystokinin-tetrapeptide (CCK-4) challenge is a high-fidelity translational model for

Panic Disorder (PD). Unlike general anxiety models (e.g., Elevated Plus Maze baseline), the

CCK-4 challenge mimics the explosive onset of a panic attack.

In humans, a bolus injection of CCK-4 reliably induces panic attacks in PD patients and, at

higher doses, in healthy volunteers. In rodents, it elicits distinct panic-like behaviors: flight

responses, freezing, and 22-kHz ultrasonic vocalizations (USVs).

Key Differentiator: This model specifically targets the CCK-B receptor (also known as CCK-2),

distinguishing it from GABA-centric anxiety models. It is the industry standard for screening

"anti-panic" compounds versus general anxiolytics.

Mechanism of Action
Understanding the signaling cascade is vital for interpreting data. CCK-4 is a selective agonist

for the CCK-B receptor, predominantly located in the basolateral amygdala, hippocampus, and
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brainstem (Periaqueductal Gray).
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Figure 1: CCK-4 binds to Gq-coupled CCK-B receptors, triggering an IP3-mediated Calcium

spike that depolarizes panic-circuitry neurons.[1][2][3][4][5]

Pre-Experimental Setup & Prerequisites
Animal Selection

Species:Rats (Wistar or Sprague-Dawley) are preferred over mice for this specific protocol

due to their robust and quantifiable 22-kHz Ultrasonic Vocalizations (USVs), a critical readout

for panic vs. anxiety.

Sex: Males are standard to avoid estrous cycle variability in anxiety baselines, though

inclusion of females is increasingly required (note: females may show higher sensitivity).

Compound Preparation (CRITICAL)
CCK-4 is a peptide and is highly unstable in solution.

Solvent: Saline (0.9% NaCl).[6]

Preparation: Dissolve immediately before use. Do not store frozen aliquots of dissolved

peptide for more than 24 hours.

Oxidation: Peptides oxidize rapidly. If the solution turns cloudy or slightly yellow, discard.

Dosage Strategy
Dose-response can vary by strain. Run a pilot study with the following groups:

Low: 0.2 mg/kg (i.p.)
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Medium: 0.5 mg/kg (i.p.) – Standard Starting Point

High: 1.0 - 2.0 mg/kg (i.p.)

Experimental Protocol: The "Immediate Challenge"
The failure mode for most CCK-4 studies is the Time Window. CCK-4 has a biological half-life

of minutes. Testing must occur immediately post-injection.

Workflow Diagram
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Figure 2: The critical "Panic Window" opens immediately after CCK-4 injection. Delays >1

minute result in false negatives.

Step-by-Step Procedure
Habituation (Days 1-3): Handle animals for 5 mins/day. This lowers baseline stress

corticosterone.[4] Without this, handling stress will mask the CCK-4 panic spike.

Pre-Treatment (T minus 30 min): Administer the candidate drug (Test) or Vehicle (Control).

Note: If testing SSRIs, chronic dosing (14+ days) is usually required. Acute SSRIs often

fail in this model.

The Challenge (T = 0): Inject CCK-4 (0.5 mg/kg i.p.).

Immediate Transfer: Within 30 seconds, place the rat into the testing arena (Open Field or

Elevated Plus Maze).

Recording (T = 0 to 5 min): Record behavior for exactly 5 minutes. The panic response is

transient.

Key Readouts & Data Analysis
Ultrasonic Vocalizations (USVs) - The "Panic" Signal
Rats emit two distinct calls. You must filter for the 22-kHz band.

Call Type Frequency Duration
Emotional
State

Interpretation
in CCK-4

50-kHz 35-80 kHz Short (<50ms)
Appetitive /

Social

Decrease

expected

22-kHz 18-32 kHz Long (>300ms) Aversive / Panic
SIGNIFICANT

INCREASE

Protocol:

Use a bat detector or specialized microphone (e.g., Avisoft).
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Set Bandpass filter: 18 kHz – 30 kHz.

Endpoint: Total duration (s) of 22-kHz calls in the first 5 minutes.

Behavioral Endpoints (EPM / Open Field)
Parameter Definition

Expected CCK-4
Effect

Drug Reversal
(Goal)

Freezing
Total immobility

(except respiration)
Increase (>30s total) Decrease

Open Arm Time

(EPM)

Time spent in open

arms
Decrease (near zero) Increase

Flight Attempts
Jumps or high-velocity

wall rears
Increase (explosive) Decrease

Validation & Controls
Every experiment must include these controls to be valid.

Positive Controls (Validation)
Benzodiazepines: Alprazolam (0.5 - 1.0 mg/kg) or Diazepam (1.0 - 2.0 mg/kg).

Effect: Should completely abolish CCK-4 induced freezing and USVs.

CCK-B Antagonists: L-365,260 (Selective CCK-B antagonist).[5]

Effect: Blocks the receptor directly; mechanistic control.

Negative Controls
Vehicle-Vehicle: (Saline + Saline). Establishes baseline anxiety.

Vehicle-CCK4: (Saline + CCK-4). Establishes the "Panic Window."

Troubleshooting & Optimization
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Issue: High variability in freezing behavior.

Cause: Inconsistent injection site or handling stress.

Fix: Ensure true i.p. injection (check for drawbacks). Increase habituation days.

Issue: No response to CCK-4.

Cause: Peptide degradation.[7]

Fix: CCK-4 must be fresh. If the powder has been opened and stored at room temp, it is

likely inactive. Buy small aliquots (1mg) and use single-use vials.

Issue: "Anxiety" vs. "Panic" confusion.

Clarification: If the animal avoids open arms but moves normally, it is anxiety. If the animal

freezes completely or emits 22-kHz calls, it is panic.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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